Cas no 2171180-53-1 ((2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid)

• Product Name: (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid
• CAS No: 2171180-53-1
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6066547
• PubChem ID: 165538075
• Update Time: 2025-05-25

(2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid
• 2171180-53-1
• EN300-1475415
• (2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]pentanoic acid

• Inchi： 1S/C27H34N2O5/c1-3-5-11-18(16-25(30)29-24(10-4-2)26(31)32)28-27(33)34-17-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h6-9,12-15,18,23-24H,3-5,10-11,16-17H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t18-,24-/m1/s1
• InChI Key： BSCJMOLEGNZPKW-HOYKHHGWSA-N
• SMILES： O(C(N[C@@H](CC(N[C@@H](C(=O)O)CCC)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid

Comprehensive Overview of (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid (CAS No. 2171180-53-1)

The compound (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid, identified by its CAS No. 2171180-53-1, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its structure incorporates a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a critical feature for modern solid-phase peptide synthesis (SPPS). This compound exemplifies the intersection of organic chemistry and biotechnology, addressing growing demands for high-purity intermediates in drug discovery and development.

In recent years, the scientific community has shown heightened interest in Fmoc-protected amino acids due to their stability and compatibility with automated synthesis platforms. Researchers frequently search for terms like "Fmoc-amino acid applications" or "CAS 2171180-53-1 solubility," reflecting practical concerns in laboratory workflows. The chiral centers (2R, 3R) in this molecule further enhance its value for stereoselective reactions, a hot topic in asymmetric synthesis and enzyme-catalyzed transformations.

The versatility of (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid extends to its role in developing peptide-based therapeutics, a field gaining traction amid the rise of biologics and personalized medicine. Its heptanamido side chain offers unique hydrophobic interactions, making it relevant for studies on membrane permeability—a frequent query linked to "peptide drug delivery optimization." Analytical techniques such as HPLC and mass spectrometry are essential for characterizing this compound, as highlighted by searches for "CAS 2171180-53-1 analytical methods."

From an industrial perspective, scalability and cost-efficiency are critical. The compound’s Fmoc group allows for mild deprotection conditions, reducing side reactions—a key advantage for manufacturers exploring "green peptide synthesis." Environmental sustainability in chemical production remains a dominant theme, aligning with global trends toward eco-friendly methodologies. Additionally, the molecule’s pentanoic acid terminus enables further functionalization, catering to combinatorial chemistry approaches often discussed in forums on "diverse library generation."

Ongoing research into neurodegenerative diseases and antibiotic resistance has spurred investigations into modified peptides, where this compound serves as a building block. Its CAS No. 2171180-53-1 frequently appears in patents related to GPCR-targeting molecules and antimicrobial peptides, addressing urgent healthcare challenges. Users also inquire about "storage conditions for Fmoc-amino acids", emphasizing the need for stability data—a gap this overview aims to bridge with practical insights.

In conclusion, (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid represents a nexus of innovation in medicinal chemistry. Its design caters to both academic and industrial needs, from peptide backbone engineering to scalable production. As the demand for precision therapeutics grows, this compound’s role will undoubtedly expand, fueled by advancements in automated synthesis and computational molecular design.